Cas no 6968-70-3 (3-Methoxy-3-(4-tolyl)-propyl Chloride)

• Product Name: 3-Methoxy-3-(4-tolyl)-propyl Chloride
• CAS No: 6968-70-3
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 517251
• PubChem ID: 97994
• Update Time: 2025-04-19

3-Methoxy-3-(4-tolyl)-propyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-chloro-1-methoxypropyl)-4-methyl-
• 1-(3-chloro-1-methoxypropyl)-4-methylbenzene
• 3-METHOXY-3-(4-TOLYL)-PROPYL CHLORIDE
• 4-(3-chloro-1-methoxypropyl)toluene
• SCHEMBL5662476
• NSC-66269
• AKOS006345509
• FT-0758077
• 6968-70-3
• NS00044474
• 3-methoxy-3-(p-tolyl)-1-chloropropane
• NSC 66269
• EINECS 230-186-0
• 6658-59-9
• NSC66269
• DTXSID30985174
• Benzene, 1-(3-chloro-1-methoxypropyl)-4-methyl-
• BRGBFUVDFKKJQK-UHFFFAOYSA-N
• 3-Methoxy-3-(4-tolyl)-propyl Chloride

• Inchi： 1S/C11H15ClO/c1-9-3-5-10(6-4-9)11(13-2)7-8-12/h3-6,11H,7-8H2,1-2H3
• InChI Key： BRGBFUVDFKKJQK-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 262.5°Cat760mmHg
• Flash Point: 116.6°C
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers